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Compound of Interest

Compound Name: Schistofirfamide

Cat. No.: B1681554

Introduction

GSK-J4 is a potent and cell-permeable small molecule inhibitor of the Jumonji C (JmjC)
domain-containing histone lysine demethylases (KDMs).[1] Specifically, it is the ethyl ester
prodrug of GSK-J1, which is rapidly hydrolyzed by cellular esterases into its active form.[1][2]
GSK-J4 targets the KDM6 subfamily members, JIMJD3 (KDM6B) and UTX (KDMG6A), which are
responsible for removing methyl groups from lysine 27 of histone H3 (H3K27me3 and
H3K27me2).[3][4] Inhibition of these demethylases by GSK-J4 leads to an increase in the
global levels of H3K27 trimethylation (H3K27me3), a key epigenetic mark associated with
transcriptional repression (gene silencing). Due to its role in epigenetic regulation, GSK-J4 is
widely used in research to study cellular differentiation, inflammation, and cancer. For instance,
it has been shown to attenuate the production of pro-inflammatory cytokines like TNF-a in

macrophages.

These application notes provide detailed protocols for the preparation of GSK-J4 solutions for
use in both in vitro and in vivo experimental settings.

Compound Data and Properties

A summary of the key quantitative data and physical properties for GSK-J4 is provided below.
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Property

Value

Compound Name

GSK-J4

Synonym(s)

Ethyl 3-((6-(4,5-dihydro-1H-benzo[d]azepin-
3(2H)-yI)-2-(pyridin-2-yl)pyrimidin-4-

yl)amino)propanoate

Molecular Formula C24H27Ns02
Molecular Weight 417.5 g/mol
CAS Number 1373423-53-0
Appearance White to beige powder
Purity 298% (HPLC)
JMJID3/KDM6B: 8.6 uMUTX/KDMG6A: 6.6
ICso Values UMTNF-a production inhibition (in human

macrophages): 9 uM

Storage Conditions

Store powder desiccated at -20°C for up to 3
years or at 2-8°C. Store stock solutions in
aliquots at -80°C for up to 1 year or -20°C for up

to 6 months. Avoid repeated freeze-thaw cycles.

Solubility

DMSO: Soluble up to 141 mg/mL (337.72 mM).
Also reported as 20 mg/mL, 30 mg/mL, 84
mg/mL, and 100 mM.Ethanol: Soluble up to
41.75 mg/mL (100 mM). Also reported as 20
mg/mL.DMF: 30 mg/mL.DMSO:PBS (pH 7.2)
(2:7): 0.1 mg/mL.

Experimental Protocols

1. Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of GSK-J4,
typically in DMSO, for use in cell culture experiments.
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Materials:

GSK-J4 powder
Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Protocol:

Pre-weighing Preparation: Allow the GSK-J4 vial to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GSK-J4 powder in a sterile
microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add 239.5 pL of DMSO per 1 mg of GSK-J4).

Dissolution: Vortex or sonicate the solution gently until the GSK-J4 powder is completely
dissolved, resulting in a clear solution. Using fresh DMSO is recommended as absorbed
moisture can reduce solubility.

Sterilization (Optional): If required, sterilize the stock solution by filtering it through a 0.22 pm
syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

2. Preparation of Working Solutions for Cell-Based Assays

This protocol details the dilution of the stock solution into a final working concentration in cell

culture media.

Materials:
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e GSK-J4 stock solution (e.g., 10 mM in DMSO)

o Appropriate sterile cell culture medium

Protocol:

e Thawing: Thaw a single aliquot of the GSK-J4 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the final desired experimental concentration (e.g., 1 uM, 5 uM, 10 uM).

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control cultures
are treated with the same final concentration of DMSO.

o Application: Add the final working solution to the cell cultures and mix gently by swirling the
plate.

 Incubation: Incubate the cells for the desired experimental duration.
3. Preparation of Formulations for In Vivo Use

This protocol provides examples of formulations for administering GSK-J4 to animal models.
The choice of vehicle depends on the route of administration and experimental model. Note:
Working solutions for in vivo experiments should be prepared fresh on the day of use.

Example Formulation 1: PEG300, Tween 80, and Saline/ddH20 Vehicle
Materials:

GSK-J4 stock solution in DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile ddHz20 or saline (0.9% NacCl)
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Protocol:

o Start with a clarified stock solution of GSK-J4 in DMSO (e.g., 100 mg/mL).

o To prepare a 1 mL final solution, sequentially add the components. For a final formulation of
10% DMSO, 40% PEG300, 5% Tween 80, and 45% ddH:O:

[¢]

Take 100 pL of the GSK-J4 DMSO stock.

[¢]

Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

[e]

Add 50 pL of Tween 80 and mix until clear.

o

Add 450 pL of ddHz20 or saline to reach the final volume of 1 mL. Mix well.

e The solution should be used immediately for optimal results.

Example Formulation 2: Corn Oil Vehicle

Materials:

e GSK-J4 stock solution in DMSO (e.g., 11 mg/mL)

e Cornoll

Protocol:

e To prepare a 1 mL working solution with a final DMSO concentration of 5%:
o Add 50 pL of a clear 11 mg/mL GSK-J4 stock solution in DMSO to 950 pL of corn oll.

e Mix evenly to create a uniform suspension.

e This mixed solution should be used immediately.

Visualizations

Mechanism of Action of GSK-J4
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Caption: Mechanism of action for GSK-J4.
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Experimental Workflow: In Vitro Cell Viability Assay
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Caption: Workflow for a typical cell viability assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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